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Compound of Interest

Compound Name:
3-(4-tert-Butyl-phenyl)-propionic

acid

Cat. No.: B018104 Get Quote

An In-depth Technical Guide on the Physicochemical Characteristics of 3-(4-tert-Butyl-
phenyl)-propionic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

characteristics of 3-(4-tert-Butyl-phenyl)-propionic acid. The information is presented to

support research, development, and application of this compound in various scientific fields.

Physicochemical Data
The following table summarizes the key physicochemical properties of 3-(4-tert-Butyl-phenyl)-
propionic acid. For properties where experimental data is not readily available in the cited

literature, this is indicated.
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Property Value Source

Molecular Formula C₁₃H₁₈O₂ PubChem[1]

Molecular Weight 206.28 g/mol PubChem[1]

Physical Form Solid Sigma-Aldrich[2]

Melting Point Not available

Boiling Point 318.6 °C at 760 mmHg Guidechem[3]

Flash Point 215.7 °C Guidechem[3]

pKa Not available

logP (XLogP3) 3.5 PubChem[1]

Aqueous Solubility Not available

Note: The logP value is a computed prediction. Experimental determination is recommended

for confirmation in critical applications. The absence of readily available experimental data for

melting point, pKa, and aqueous solubility suggests that these properties may not have been

extensively studied or publicly reported.

Experimental Protocols for Physicochemical
Characterization
Detailed methodologies are crucial for the accurate determination of physicochemical

properties. Below are generalized experimental protocols for the key characteristics of a solid

organic acid like 3-(4-tert-Butyl-phenyl)-propionic acid.

Determination of Melting Point
The melting point of a solid is a critical indicator of its purity.

Capillary Method:

A small, powdered sample of the crystalline solid is packed into a thin-walled capillary

tube, which is sealed at one end.
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The capillary tube is placed in a heating apparatus (e.g., a Mel-Temp apparatus or a Thiele

tube filled with mineral oil) alongside a calibrated thermometer.

The sample is heated slowly and evenly.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes liquid are recorded as the melting point range. A narrow range

typically indicates a high degree of purity.

Determination of Boiling Point
For high-boiling point liquids or solids that can be melted without decomposition, the boiling

point can be determined.

Distillation Method:

A sample of the compound is placed in a distillation flask.

The flask is heated, and the vapor is allowed to pass into a condenser.

The temperature of the vapor is measured with a thermometer placed at the vapor-

condenser interface.

The constant temperature at which the liquid distills is recorded as the boiling point at the

given atmospheric pressure.

Determination of Acid Dissociation Constant (pKa)
The pKa is a measure of the acidity of a compound.

Potentiometric Titration:

A known concentration of the acidic compound is dissolved in a suitable solvent (often a

water-alcohol mixture for poorly soluble compounds).

A standardized solution of a strong base (e.g., NaOH) is added in small increments using

a burette.
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The pH of the solution is measured after each addition of the titrant using a calibrated pH

meter.

A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point, where half of the acid

has been neutralized.

Determination of Partition Coefficient (logP)
LogP is a measure of a compound's lipophilicity.

Shake-Flask Method:

A known amount of the compound is dissolved in a biphasic system of n-octanol and

water.

The mixture is shaken vigorously to allow for partitioning of the compound between the

two phases.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of the compound in each phase is determined using a suitable

analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC).

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. LogP is the logarithm of this value.

Determination of Aqueous Solubility
Solubility is a fundamental property for drug development and other applications.

Equilibrium Shake-Flask Method:

An excess amount of the solid compound is added to a known volume of water in a sealed

container.
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The mixture is agitated at a constant temperature for a sufficient period to reach

equilibrium (typically 24-48 hours).

The suspension is then filtered to remove the undissolved solid.

The concentration of the dissolved compound in the filtrate is determined using a validated

analytical method (e.g., HPLC, UV-Vis spectroscopy).

This concentration represents the equilibrium solubility of the compound at that

temperature.

Experimental Workflow Visualization
The following diagram illustrates a general workflow for the physicochemical characterization of

a novel organic acid.
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Caption: General workflow for the physicochemical characterization of an organic acid.

Biological Context and Future Directions
While this guide focuses on the physicochemical characteristics of 3-(4-tert-Butyl-phenyl)-
propionic acid, it is worth noting that propanoic acid derivatives are a class of compounds with

diverse biological activities. For instance, some derivatives have been investigated for their

potential as anticancer and antioxidant agents.[4] However, no specific signaling pathways or

biological activities have been prominently reported in the scientific literature for 3-(4-tert-
Butyl-phenyl)-propionic acid itself.

Future research could involve screening this compound for various biological activities, such as

enzyme inhibition, receptor binding, or antimicrobial effects. Elucidating its biological profile

would be a valuable next step in understanding its potential applications in pharmacology and

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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